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Compound of Interest

Compound Name: Allyl-but-2-ynyl-amine

Cat. No.: B15364025 Get Quote

N-Allylpropargylamine: A Technical Guide to its
Physical Properties
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-allylpropargylamine, systematically known as N-prop-2-ynylprop-2-en-1-amine, is a

secondary amine containing both an allyl and a propargyl group. Its unique bifunctional nature

makes it a valuable building block in organic synthesis, particularly in the construction of

nitrogen-containing heterocyclic compounds and as a monomer in polymer chemistry. An

understanding of its physical properties is crucial for its effective use in research and

development, including for reaction setup, purification, and storage.

This technical guide provides available data on the physical properties of N-allylpropargylamine

and details the standard experimental protocols for their determination.

Core Physical Properties
Experimentally determined values for the boiling point and density of N-allylpropargylamine are

not readily available in publicly accessible chemical databases. However, computed properties

can provide estimations.
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Property Value Source

Molecular Formula C₆H₉N -

Molecular Weight 95.14 g/mol PubChem

CAS Number 42268-68-8 PubChem

IUPAC Name
N-prop-2-ynylprop-2-en-1-

amine
PubChem

Synonyms
Allylpropargylamine, N-(2-

Propynyl)-2-propen-1-amine
PubChem

Note: The table presents computed and identifying information. Experimental boiling point and

density are not cited in the searched literature.

Experimental Protocols for Physical Property
Determination
Given the absence of readily available experimental data, this section details the standard

methodologies for determining the boiling point and density of a liquid amine like N-

allylpropargylamine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For amines, several methods are suitable.

1. Simple Distillation Method:

This method is appropriate for determining the boiling point of a relatively pure liquid sample.

Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling

flask, a condenser, a receiving flask, and a thermometer.

Procedure:
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The N-allylpropargylamine sample (typically >5 mL) is placed in the distilling flask along

with boiling chips or a magnetic stir bar to ensure smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the side arm of the

distilling flask leading to the condenser.

The sample is heated gently.

The temperature is recorded when the liquid is boiling and a stable temperature is

observed on the thermometer as the vapor condenses and collects in the receiving flask.

This stable temperature is the boiling point.

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

2. Thiele Tube Method:

This micro-method is ideal when only a small amount of the substance is available.

Apparatus: A Thiele tube, a thermometer, a small test tube (Durham tube), and a capillary

tube sealed at one end.

Procedure:

A small amount of N-allylpropargylamine is placed in the small test tube.

The capillary tube is placed in the test tube with the open end down.

The test tube is attached to the thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral

oil).

The Thiele tube is heated gently at the side arm.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.
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The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

Determination of Density
Density is the mass per unit volume of a substance. For liquids, a vibrating tube densimeter

provides highly accurate measurements.

Apparatus: A calibrated vibrating tube densimeter.

Procedure:

The instrument is calibrated using fluids of known density, such as dry air and deionized

water.

The N-allylpropargylamine sample is injected into the measuring cell of the densimeter,

ensuring no air bubbles are present.

The instrument measures the oscillation period of the U-shaped tube containing the

sample.

The density is calculated automatically by the instrument based on the oscillation period

and the calibration constants.

The temperature of the measurement is precisely controlled by the instrument and must

be recorded.

Visualizations
Synthesis of N-Allylpropargylamine
The following diagram illustrates a typical synthetic route to N-allylpropargylamine.
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Synthesis of N-Allylpropargylamine

Propargylamine

N-Alkylation Reaction

Allyl Bromide Base (e.g., K2CO3) Solvent (e.g., Acetonitrile)

Aqueous Workup
& Purification
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Purified Product
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Workflow for Physical Property Determination
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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